Cas no 438034-94-7 (4-bromo-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide)

• Product Name: 4-bromo-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide
• CAS No: 438034-94-7
• MF: C₁₇H₁₅BrN₂OS
• MW: 375.282801866531
• CID: 3147765
• PubChem ID: 1220092
• Update Time: 2025-04-21

4-bromo-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• <br>4-Bromo-N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-benzam ide
• 4-bromo-N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)benzamide
• Benzamide, 4-bromo-N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl)-
• 4-bromo-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide
• CCG-298283
• Oprea1_020965
• STL175688
• 4-BROMO-N-{3-CYANO-4H,5H,6H,7H,8H-CYCLOHEPTA[B]THIOPHEN-2-YL}BENZAMIDE
• 438034-94-7
• AK-968/11844243
• SR-01000908198-1
• F1015-0290
• Oprea1_067001
• AKOS003856171
• 4-bromo-N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl)benzamide
• SR-01000908198

• Inchi： 1S/C17H15BrN2OS/c18-12-8-6-11(7-9-12)16(21)20-17-14(10-19)13-4-2-1-3-5-15(13)22-17/h6-9H,1-5H2,(H,20,21)
• InChI Key： WFGFDUGXTHRNGB-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCCCCC=2C=1C#N)(=O)C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 374.00885Da
• Monoisotopic Mass: 374.00885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes